1-methyl-4-[(3-methyl-2-thienyl)carbonyl]piperazine

• IUPAC Name: (4-methylpiperazin-1-yl)-(3-methylthiophen-2-yl)methanone
• InChI: InChI=1S/C11H16N2OS/c1-9-3-8-15-10(9)11(14)13-6-4-12(2)5-7-13/h3,8H,4-7H2,1-2H3
• InChI Key: FYFYLSXIBWRCCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(=O)N2CCN(CC2)C
• Molecular Formula: C11H16N2OS
• DSSTOX Substance ID: DTXSID901199859
• Molecular Weight: 224.32 g/mol
• CAS RN: 515859-98-0

Description

1-methyl-4-[(3-methyl-2-thienyl)carbonyl]piperazine, also known as MTCP, is a chemical compound that has been studied for its potential use in scientific research. MTCP is a piperazine derivative that has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

1-methyl-4-[(3-methyl-2-thienyl)carbonyl]piperazine is believed to exert its effects through modulation of neurotransmitter systems, particularly the serotonin and dopamine systems. This compound has been shown to act as a partial agonist at the 5-HT1A receptor, which may contribute to its anxiolytic and antidepressant effects. This compound has also been shown to act as an antagonist at the D2 receptor, which may contribute to its antipsychotic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to reduce anxiety-like behavior, improve cognitive function, and have antipsychotic effects. This compound has also been shown to have neuroprotective effects, potentially through its antioxidant properties.

Advantages and Limitations for Lab Experiments

1-methyl-4-[(3-methyl-2-thienyl)carbonyl]piperazine has several advantages as a research tool, including its high affinity for the 5-HT1A receptor and its ability to cross the blood-brain barrier. However, there are also limitations to its use, including its potential for off-target effects and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 1-methyl-4-[(3-methyl-2-thienyl)carbonyl]piperazine. One area of interest is the potential for this compound as a treatment for psychiatric disorders, such as anxiety and depression. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential for off-target effects. Finally, there is potential for the development of new compounds based on the structure of this compound that may have improved pharmacological properties.

Synthesis Methods

1-methyl-4-[(3-methyl-2-thienyl)carbonyl]piperazine can be synthesized through a multistep process that involves the reaction of 3-methyl-2-thiophenecarboxylic acid with thionyl chloride to produce 3-methyl-2-thiophenecarbonyl chloride. The resulting compound is then reacted with piperazine to produce this compound. The synthesis process has been optimized to produce high yields of pure this compound.

Scientific Research Applications

1-methyl-4-[(3-methyl-2-thienyl)carbonyl]piperazine has been studied for its potential use as a research tool in a variety of fields, including neuroscience, pharmacology, and medicinal chemistry. In particular, this compound has been shown to have affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. This compound has also been shown to have activity at the dopamine D2 receptor, which is involved in the regulation of reward and motivation.